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Compound of Interest

Compound Name: Imisopasem manganese

Cat. No.: B10826914

Essential Safety and Handling Guide for
Imisopasem Manganese

This guide provides crucial safety and logistical information for laboratory personnel, including
researchers, scientists, and drug development professionals, who handle Imisopasem
manganese. The following procedures are designed to ensure safe operational handling and
disposal of this compound.

Chemical Identification:

Name Imisopasem manganese
Synonyms M40403, GC4419

CAS Number 218791-21-0

Molecular Formula C21H35CI2MnN5
Molecular Weight 483.38 g/mol
Appearance White solid powder

Personal Protective Equipment (PPE)

All personnel must use the following personal protective equipment when handling
Imisopasem manganese.
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Protection Type

Specific Equipment

Purpose

Eye and Face Protection

Safety glasses with side
shields or goggles. A face
shield may be required for
operations with a significant

splash hazard.

To prevent eye contact with the

powder or solutions.

Hand Protection

Chemical-resistant, impervious

gloves (e.g., nitrile, neoprene).

To prevent skin contact.

Body Protection

Laboratory coat. For larger
quantities or potential for
significant exposure, chemical-
resistant coveralls may be

necessary.

To protect skin and personal

clothing from contamination.

Respiratory Protection

For operations that may
generate dust, a NIOSH-
approved respirator with a
particulate filter is
recommended. Use in a well-
ventilated area, preferably a

chemical fume hood.

To prevent inhalation of the

powder.

Operational Handling Plan

Follow these step-by-step procedures for the safe handling of Imisopasem manganese from

receipt to disposal.

[EEN

N

. Storage:

. Receiving and Inspection:

Log the receipt of the chemical in the laboratory inventory.

Upon receipt, visually inspect the container for any damage or leaks.

Verify that the container is properly labeled with the chemical name and hazard information.
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Store in a tightly sealed container in a cool, dry, and well-ventilated area.[1]

Keep away from incompatible materials such as strong oxidizing agents.

Recommended storage temperatures are typically -20°C for long-term storage and 4°C for
short-term storage.[2]

. Preparation for Use:

Work in a designated area, such as a chemical fume hood, to minimize exposure.

Before handling, ensure all necessary PPE is correctly worn.

Have an emergency spill kit readily available.

. Weighing and Solution Preparation:

Handle the powder carefully to avoid generating dust.

Use appropriate tools (e.g., spatula, weigh paper) for transferring the powder.

When preparing solutions, slowly add the powder to the solvent to prevent splashing.

Imisopasem manganese is soluble in DMSO and water.[2][3]

. Experimentation:

Keep containers closed when not in use.

Clearly label all solutions with the chemical name, concentration, and date of preparation.

Avoid contact with skin and eyes.[1]

. Decontamination:

Clean all equipment and work surfaces thoroughly after use.

Wipe down the work area with an appropriate cleaning agent.

© 2025 BenchChem. All rights reserved. 3/8 Tech Support


https://static.cymitquimica.com/products/TM/pdf/sds-T25118.pdf
https://www.medkoo.com/products/5616
https://www.benchchem.com/product/b10826914?utm_src=pdf-body
https://www.medkoo.com/products/5616
https://www.targetmol.com/compound/imisopasem%20manganese
https://static.cymitquimica.com/products/TM/pdf/sds-T25118.pdf
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b10826914?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Safety Operating Guide

Check Availability & Pricing

Disposal Plan

Proper disposal of Imisopasem manganese and its waste is critical to prevent environmental
contamination and ensure regulatory compliance.

o Waste Collection:

o Collect all waste containing Imisopasem manganese (e.g., excess powder, contaminated
labware, solutions) in a designated, properly labeled, and sealed hazardous waste
container.

e Disposal Method:
o Dispose of chemical waste through a licensed professional waste disposal service.[4]
o Do not dispose of Imisopasem manganese down the drain or in the regular trash.[1]

o Follow all local, state, and federal regulations for hazardous waste disposal.[4]

Emergency Procedures

In the event of an emergency, follow these procedures immediately.
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Emergency Situation Immediate Action

Immediately flush eyes with plenty of water for

at least 15 minutes, occasionally lifting the
Eye Contact . .

upper and lower eyelids. Seek medical

attention.[1]

Remove contaminated clothing. Wash skin with
Skin Contact soap and plenty of water for at least 15 minutes.

Seek medical attention if irritation develops.[1]

Move the affected person to fresh air. If
) breathing is difficult, provide oxygen. If not
Inhalation ) ) o o
breathing, give artificial respiration. Seek

immediate medical attention.[1]

Do NOT induce vomiting. Rinse mouth with

Ingestion _ . _ .
water. Seek immediate medical attention.[1]

Evacuate the area. Wear appropriate PPE. For
small spills, carefully sweep up the powder,
Spil avoiding dust generation, and place it in a
sealed container for disposal. For large spills,
contact your institution's environmental health

and safety department.

Experimental Workflow Diagram

The following diagram illustrates the standard workflow for handling Imisopasem manganese

in a laboratory setting.
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Workflow for Handling Imisopasem Manganese
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Caption: Workflow for Handling Imisopasem Manganese.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com

© 2025 BenchChem. All rights reserved.

8/8

Tech Support


https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b10826914?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

